Cas no 5422-88-8 (Cyclopentyl phenyl ketone)

• Product Name: Cyclopentyl phenyl ketone
• CAS No: 5422-88-8
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• MDL: MFCD00001378
• CID: 85343
• PubChem ID: 87565940
• Update Time: 2025-05-26

Cyclopentyl phenyl ketone Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl(phenyl)methanone
• Benzoylcyclopentane
• Cyclopentyl phenyl ketone
• Phenyl cyclopentyl ketone
• Methanone, cyclopentylphenyl-
• cyclopentylphenylmethanone
• Ketone, cyclopentyl phenyl
• cyclopentyl-phenyl-methanone
• VYDIMQRLNMMJBW-UHFFFAOYSA-N
• 9891K7W47P
• CYCLOPENTYLPHENYLKETONE
• Cyclopentanylphenylmethanone
• KSC492O1L
• Cyclopentyl(phenyl)methanone #
• VYDIMQRLN
• NSC401765
• NSC 401765
• EN300-72848
• SY015104
• AS-31077
• MFCD00001378
• DTXSID0063864
• AMY6048
• Q27272103
• GLYCOPYRRONIUM BROMIDE IMPURITY M [EP IMPURITY]
• CS-W017495
• cyclopentylphenyl-methanone
• cyclopentyl-(phenyl)methanone
• AKOS009158414
• A870518
• InChI=1/C12H14O/c13-12(11-8-4-5-9-11)10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9H2
• SCHEMBL965420
• NSC 10749
• NS00033004
• Z385417086
• cyclopentyl(phenyl);methanone
• NSC-10749
• UNII-9891K7W47P
• Cyclopentylphenylmethanone; Glycopyrronium Bromide Imp. M (EP); Glycopyrronium Bromide Impurity M; Glycopyrronium Impurity M
• NSC-401765
• NSC10749
• EINECS 226-548-2
• Benzoylcyclopentane;Cyclopentyl Phenyl Ketone
• FT-0622753
• 5422-88-8
• VYDIMQRLNMMJBW-UHFFFAOYSA-
• Glycopyrronium Bromide Imp. M (EP): Cyclopentylphenylmethanone

• MDL： MFCD00001378
• Inchi： 1S/C12H14O/c13-12(11-8-4-5-9-11)10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9H2
• InChI Key： VYDIMQRLNMMJBW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1CCCC1
• BRN： 2045903

Computed Properties

• Exact Mass: 174.10400
• Monoisotopic Mass: 174.104465066 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1
• Molecular Weight: 174.24

Experimental Properties

• Color/Form: Not determined
• Density: 1.051
• Boiling Point: 159°C/27mmHg(lit.)
• Flash Point: 112 ºC
• Refractive Index: 1.5290
• PSA: 17.07000
• LogP: 3.05950
• Solubility: Not determined

Cyclopentyl phenyl ketone Security Information

• Safety Instruction： S23-S24/25
• TSCA：Yes
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Cyclopentyl phenyl ketone

Recent Advances in the Application of Cyclopentyl Phenyl Ketone (CAS: 5422-88-8) in Chemical Biology and Pharmaceutical Research

Cyclopentyl phenyl ketone (CAS: 5422-88-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This compound, characterized by its cyclopentyl and phenyl moieties, serves as a crucial building block in the development of novel therapeutic agents. Recent studies have highlighted its role in the synthesis of kinase inhibitors, anti-inflammatory agents, and central nervous system (CNS) targeting drugs, underscoring its importance in medicinal chemistry.

One of the most notable advancements involves the use of Cyclopentyl phenyl ketone in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent and selective inhibitors of cyclin-dependent kinases (CDKs), which are implicated in various cancers. The researchers employed a structure-activity relationship (SAR) approach, modifying the ketone group to enhance binding affinity and selectivity. The resulting compounds exhibited promising in vitro and in vivo efficacy, paving the way for further preclinical development.

In addition to its role in oncology, Cyclopentyl phenyl ketone has been explored for its potential in CNS drug discovery. A recent publication in ACS Chemical Neuroscience detailed its incorporation into novel dopamine receptor modulators. The study revealed that derivatives of this ketone exhibited high blood-brain barrier permeability and favorable pharmacokinetic profiles, making them attractive candidates for treating neurodegenerative disorders such as Parkinson's disease. The researchers utilized molecular docking and dynamic simulations to optimize the interactions between the ketone derivatives and dopamine receptors, achieving significant improvements in binding specificity.

Another emerging application of Cyclopentyl phenyl ketone is in the field of anti-inflammatory drug development. A 2024 study in European Journal of Medicinal Chemistry reported the synthesis of novel non-steroidal anti-inflammatory drugs (NSAIDs) using this compound as a scaffold. The researchers focused on reducing gastrointestinal side effects commonly associated with traditional NSAIDs. By introducing specific substituents to the phenyl ring, they achieved compounds with enhanced COX-2 selectivity and reduced ulcerogenic potential. These findings highlight the compound's adaptability in addressing unmet medical needs.

From a synthetic chemistry perspective, recent advancements have also focused on improving the efficiency of Cyclopentyl phenyl ketone production. Green chemistry approaches, such as catalytic hydrogenation and microwave-assisted synthesis, have been successfully applied to reduce reaction times and improve yields. A 2023 Organic Process Research & Development article described a scalable and environmentally friendly method for its synthesis, emphasizing the importance of sustainable practices in pharmaceutical manufacturing.

In conclusion, Cyclopentyl phenyl ketone (CAS: 5422-88-8) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent methodological improvements, positions it as a valuable tool for developing next-generation therapeutics. Future research directions may include exploring its applications in targeted drug delivery systems and combination therapies, further expanding its impact on human health.